Cas no 169156-67-6 (2-methyl-1-phenyl-octahydropyrrolo3,4-cpyrrole)

• Product Name: 2-methyl-1-phenyl-octahydropyrrolo3,4-cpyrrole
• CAS No: 169156-67-6
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 4611157
• Update Time: 2025-06-08

2-methyl-1-phenyl-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole, octahydro-2-methyl-1-phenyl-
• 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole
• 2-methyl-1-phenyl-octahydropyrrolo3,4-cpyrrole

• Inchi： 1S/C13H18N2/c1-15-9-11-7-14-8-12(11)13(15)10-5-3-2-4-6-10/h2-6,11-14H,7-9H2,1H3
• InChI Key： LEIAGDQCKRSLTQ-UHFFFAOYSA-N
• SMILES： N1(C)CC2CNCC2C1C1=CC=CC=C1

Experimental Properties

• Color/Form: NA
• Flash Point: 193.2±16.0 °C

2-methyl-1-phenyl-octahydropyrrolo3,4-cpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-methyl-1-phenyl-octahydropyrrolo3,4-cpyrrole

Introduction to 2-Methyl-1-Phenyl-Octahydropyrrolo[3,4-c]pyrrole (CAS No. 169156-67-6)

2-Methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole (CAS No. 169156-67-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole make it a valuable candidate for various pharmacological studies.

The molecular structure of 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole consists of a pyrrolidine ring fused with a phenyl group and a methyl substituent. This configuration imparts specific chemical and physical properties that are crucial for its biological activity. The compound's solubility, stability, and reactivity are influenced by these structural elements, making it an interesting subject for both synthetic and analytical chemistry.

Recent studies have highlighted the potential of 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By targeting these systems, 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole may offer new avenues for the development of drugs to treat conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole may have potential as an anti-inflammatory agent in the treatment of these conditions.

The pharmacokinetic profile of 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic efficacy and minimizing side effects. Studies have shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration.

To further explore the therapeutic potential of 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's effectiveness in treating specific conditions.

Beyond its direct therapeutic applications, 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole is also being studied as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for investigating the underlying mechanisms of various diseases. For example, researchers are using this compound to study the role of serotonin receptors in mood disorders and the impact of dopamine signaling on motor function.

In conclusion, 2-methyl-1-phenyl-octahydropyrrolo[3,4-c]pyrrole (CAS No. 169156-67-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.